2-[2-(4-chlorophenoxy)ethyl]-2H-1,2,3-benzotriazole

• IUPAC Name: 2-[2-(4-chlorophenoxy)ethyl]benzotriazole
• InChI: InChI=1S/C14H12ClN3O/c15-11-5-7-12(8-6-11)19-10-9-18-16-13-3-1-2-4-14(13)17-18/h1-8H,9-10H2
• InChI Key: IPKYRJVIZOPEIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN(N=C2C=C1)CCOC3=CC=C(C=C3)Cl
• Molecular Formula: C14H12ClN3O
• Molecular Weight: 273.72 g/mol

Description

2-[2-(4-chlorophenoxy)ethyl]-2H-1,2,3-benzotriazole (CPBT) is a chemical compound that has been widely studied for its potential use in various scientific applications.

Mechanism of Action

The mechanism of action of 2-[2-(4-chlorophenoxy)ethyl]-2H-1,2,3-benzotriazole is not fully understood, but it is believed to act as a free radical scavenger and antioxidant. 2-[2-(4-chlorophenoxy)ethyl]-2H-1,2,3-benzotriazole has been shown to inhibit the production of reactive oxygen species and to protect cells against oxidative stress.
Biochemical and Physiological Effects:
2-[2-(4-chlorophenoxy)ethyl]-2H-1,2,3-benzotriazole has been shown to have various biochemical and physiological effects, including the ability to inhibit the growth of cancer cells and to protect against neurodegeneration in Alzheimer's disease. Additionally, 2-[2-(4-chlorophenoxy)ethyl]-2H-1,2,3-benzotriazole has been shown to have anti-inflammatory and anti-angiogenic properties.

Advantages and Limitations for Lab Experiments

One advantage of 2-[2-(4-chlorophenoxy)ethyl]-2H-1,2,3-benzotriazole is its high stability and low toxicity, making it a suitable candidate for various lab experiments. However, one limitation of 2-[2-(4-chlorophenoxy)ethyl]-2H-1,2,3-benzotriazole is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-[2-(4-chlorophenoxy)ethyl]-2H-1,2,3-benzotriazole, including its potential use as a therapeutic agent for various diseases, as well as its use in industrial applications such as corrosion inhibition and UV protection. Additionally, further studies are needed to fully understand the mechanism of action of 2-[2-(4-chlorophenoxy)ethyl]-2H-1,2,3-benzotriazole and its potential interactions with other compounds.

Synthesis Methods

2-[2-(4-chlorophenoxy)ethyl]-2H-1,2,3-benzotriazole can be synthesized through a multi-step process involving the reaction of 4-chlorophenol with ethylene oxide, followed by the reaction of the resulting product with 1H-1,2,3-benzotriazole in the presence of a catalyst. The final product is obtained through purification and isolation using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-[2-(4-chlorophenoxy)ethyl]-2H-1,2,3-benzotriazole has been extensively studied for its potential use in various scientific applications, including as a corrosion inhibitor, UV absorber, and stabilizer for plastics and polymers. Additionally, 2-[2-(4-chlorophenoxy)ethyl]-2H-1,2,3-benzotriazole has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer and Alzheimer's disease.